Cas no 1806993-37-2 (5-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
• CAS No: 1806993-37-2
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4898356
• Update Time: 2025-10-28

5-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H10F2N2O2/c1-4-5(2-12)3-13-7(8(10)11)6(4)9(14)15/h3,8H,2,12H2,1H3,(H,14,15)
• InChI Key： RWNYHKSYEFZQPM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C)C(=CN=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: -2
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

Comprehensive Overview of 5-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid (CAS No. 1806993-37-2)

The compound 5-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid (CAS No. 1806993-37-2) is a pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and difluoromethyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 5-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid contributes to its lipophilicity, a critical factor in optimizing drug-like properties. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial forums.

The carboxylic acid moiety in this compound offers further functionalization opportunities, enabling the creation of amides, esters, and other derivatives. Such modifications are often explored to improve solubility or target specificity, addressing common challenges in small-molecule drug development. Notably, this compound's pyridine core is a privileged scaffold in FDA-approved drugs, underscoring its relevance in modern therapeutics.

Beyond pharmaceuticals, 5-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid has potential applications in material science. Its ability to form hydrogen bonds and coordinate with metals makes it a candidate for designing functional materials. This dual utility resonates with interdisciplinary research trends, a hot topic in scientific communities.

From a synthetic perspective, the compound's aminomethyl group facilitates conjugation with biomolecules, a technique widely used in bioconjugation chemistry. This feature is particularly valuable for developing diagnostic probes or targeted therapies, areas garnering substantial attention in precision medicine.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylic acid represents a multifaceted building block with broad applicability. Its structural attributes cater to evolving needs in drug design and material innovation, positioning it as a compound of enduring interest in scientific research.